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Compound of Interest

Compound Name: Fenpropathrin-d5

Cat. No.: B12422148

For researchers, scientists, and professionals in drug development and analytical testing, the
availability of high-purity, reliable analytical standards is paramount. This technical guide
provides an in-depth overview of commercial suppliers of Fenpropathrin-d5, a deuterated
internal standard crucial for the accurate quantification of the pyrethroid insecticide
Fenpropathrin.

Introduction to Fenpropathrin-d5

Fenpropathrin is a synthetic pyrethroid insecticide used to control a wide range of pests on
various crops. To ensure food safety and environmental protection, regulatory bodies worldwide
have established maximum residue limits (MRLS) for pesticides in agricultural commodities.
Accurate and precise measurement of Fenpropathrin residues is therefore essential. The use
of a stable isotope-labeled internal standard, such as Fenpropathrin-d5, in conjunction with
mass spectrometry-based methods like gas chromatography-mass spectrometry (GC-MS) or
liquid chromatography-mass spectrometry (LC-MS), is the gold standard for quantitative
analysis. The deuterated analog mimics the chemical behavior of the native analyte during
sample preparation and analysis, correcting for matrix effects and variations in instrument
response, thus leading to highly accurate and reliable results.

Commercial Suppliers of Fenpropathrin-d5

Several reputable chemical suppliers offer Fenpropathrin-d5 analytical standards. The
following table summarizes the key quantitative data for the products available from prominent
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vendors. Researchers are advised to visit the suppliers' websites for the most current

information and to request a certificate of analysis (CoA) for detailed lot-specific data.

. Molecular
. Catalog . Available Molecular .
Supplier Purity . Weight (
Number Quantities Formula
g/mol )
MedChem 1 mg, 5 mg,
HY-123178S >98.0% C22H1sDsNOs  354.45
Express 10 mg
Santa Cruz Information Information
Biotechnolog sc-214408 available available C22H1sDsNOs  354.45
y upon request  upon request
TRC- Information
LGC _
F242402- available 10 mg C22H18DsNO3  354.45
Standards
10MG upon request
Information
HPC )
676151 available 5mg C22H18DsNOs  354.45
Standards
upon request
] 1 mg, 5 mg,
GlpBio GC63747 >98% C22H18DsNOs  354.45
10 mg
Toronto Information
] 1 mg, 5 mg,
Research F242402 available 10 C22H18DsNOs  354.45
m
Chemicals upon request J
Information Information
Clearsynth CS-T-93973 available available C22H18DsNOs  354.45

upon request

upon request

Experimental Protocols

The following section outlines a typical experimental protocol for the quantitative analysis of

Fenpropathrin in a food matrix using Fenpropathrin-d5 as an internal standard, based on the
widely adopted QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method
coupled with LC-MS/MS.
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Reagents and Materials

Fenpropathrin analytical standard

Fenpropathrin-d5 internal standard solution (e.g., 1 pg/mL in acetonitrile)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Magnesium sulfate (MgSQOa), anhydrous

Sodium chloride (NaCl)

Disodium citrate sesquihydrate

Trisodium citrate dihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (for pigmented matrices)

50 mL centrifuge tubes

15 mL centrifuge tubes

Syringe filters (0.22 pm)

Sample Preparation (QUEChERS Extraction)

Homogenization: Homogenize a representative portion of the sample (e.g., fruit, vegetable)
to a uniform consistency.

Weighing: Weigh 10 g (= 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

Internal Standard Spiking: Add a known volume of the Fenpropathrin-d5 internal standard
solution to the sample. The final concentration should be appropriate for the expected
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analyte concentration range.

o Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

» Salting Out: Add the QUEChERS extraction salts (e.g., 4 g MgSOs, 1 g NaCl, 1 g trisodium
citrate dihydrate, and 0.5 g disodium citrate sesquihydrate). Immediately cap and shake
vigorously for 1 minute.

o Centrifugation: Centrifuge the tube at 23000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

o Transfer: Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE
tube containing the appropriate sorbent mixture (e.g., 150 mg MgSQOa4, 50 mg PSA, and 50
mg C18). For samples with high pigment content, a sorbent containing GCB may be
necessary.

» Vortexing: Cap the d-SPE tube and vortex for 30 seconds.
o Centrifugation: Centrifuge at high speed for 2 minutes.

o Final Extract: The resulting supernatant is the final extract. Transfer an aliquot into an
autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

 Instrumentation: A high-performance liquid chromatography system coupled to a triple
guadrupole mass spectrometer.

e Column: A C18 reversed-phase column is typically used.

» Mobile Phase: A gradient of water and acetonitrile or methanol, often with additives like
formic acid or ammonium formate to improve ionization.

« lonization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used for
pyrethroids.
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» Data Acquisition: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM)
mode. Monitor at least two specific precursor-to-product ion transitions for both
Fenpropathrin and Fenpropathrin-d5 to ensure accurate identification and quantification.

Quantification

Prepare a calibration curve by plotting the ratio of the peak area of the Fenpropathrin analyte to
the peak area of the Fenpropathrin-d5 internal standard against the concentration of the
analyte. The concentration of Fenpropathrin in the sample can then be determined from this
calibration curve.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of
Fenpropathrin using an internal standard.
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Fig. 1: General workflow for Fenpropathrin analysis.
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Principle of Isotope Dilution Mass Spectrometry

This diagram illustrates the logical relationship in isotope dilution mass spectrometry, the
underlying principle for using Fenpropathrin-d5 as an internal standard.
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Fig. 2: Principle of isotope dilution mass spectrometry.

 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Fenpropathrin-d5 Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422148#commercial-suppliers-of-fenpropathrin-d5-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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